Cas no 568574-97-0 ((6-Nitro-4H-benzo[d][1,3]dioxin-8-yl)methyl 2-(methylthio)nicotinate)

• Product Name: (6-Nitro-4H-benzo[d][1,3]dioxin-8-yl)methyl 2-(methylthio)nicotinate
• CAS No: 568574-97-0
• MF: C₁₆H₁₄N₂O₆S
• MW: 362.357162952423
• CID: 6593648
• PubChem ID: 2447833
• Update Time: 2025-05-20

(6-Nitro-4H-benzo[d][1,3]dioxin-8-yl)methyl 2-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• starbld0008516
• 568574-97-0
• EN300-26613209
• AKOS033645348
• (6-nitro-2,4-dihydro-1,3-benzodioxin-8-yl)methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• Z18836776
• (6-Nitro-4H-benzo[d][1,3]dioxin-8-yl)methyl 2-(methylthio)nicotinate

• Inchi： 1S/C16H14N2O6S/c1-25-15-13(3-2-4-17-15)16(19)23-8-11-6-12(18(20)21)5-10-7-22-9-24-14(10)11/h2-6H,7-9H2,1H3
• InChI Key： RZQMUKHNZXEGJU-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(=O)OCC1=CC(=CC2COCOC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 362.05725734g/mol
• Monoisotopic Mass: 362.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Additional information on (6-Nitro-4H-benzo[d][1,3]dioxin-8-yl)methyl 2-(methylthio)nicotinate

Chemical Compound CAS No. 568574-97-0: (6-Nitro-4H-benzo[d][1,3]dioxin-8-yl)methyl 2-(methylthio)nicotinate

The compound with CAS No. 568574-97-0, named (6-Nitro-4H-benzo[d][1,3]dioxin-8-yl)methyl 2-(methylthio)nicotinate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzo[d][1,3]dioxin ring system substituted with a nitro group at the 6-position and a methylthio-substituted nicotinate moiety. The combination of these functional groups makes this compound a unique subject of study for its potential applications in drug development and materials science.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis of this compound with greater precision. The synthesis involves a multi-step process, including the preparation of the benzo[d][1,3]dioxin derivative and subsequent coupling with the methylthio-nicotinate group. These steps require meticulous control over reaction conditions to ensure high yields and purity. The structural elucidation of this compound has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its molecular formula and structural integrity.

The benzo[d][1,3]dioxin core of this compound is known for its aromatic stability and ability to participate in various chemical reactions. The nitro group at the 6-position introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. On the other hand, the methylthio-nicotinate group adds a sulfur-containing functionality, which is known to play a role in bioavailability and pharmacokinetics when incorporated into drug molecules.

Recent studies have focused on the pharmacological properties of this compound, particularly its potential as a lead molecule in drug discovery. Researchers have investigated its ability to modulate specific biological targets, such as enzymes or receptors, which are implicated in various disease states. Preliminary results suggest that this compound exhibits promising activity in vitro, making it a candidate for further preclinical evaluation.

In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. The unique electronic properties imparted by its functional groups make it a candidate for applications in organic electronics or as a precursor for advanced materials. Ongoing research is focused on optimizing its properties for these applications while maintaining scalability for industrial production.

The environmental impact of this compound has also been a topic of interest. Researchers have conducted studies to assess its biodegradability and toxicity under various conditions. These studies are essential for ensuring that any future applications of this compound are environmentally sustainable and comply with regulatory standards.

In conclusion, (6-Nitro-4H-benzo[d][1,3]dioxin-8-yl)methyl 2-(methylthio)nicotinate (CAS No. 568574-97-0) is a versatile compound with significant potential across multiple fields. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing scientific knowledge and technological innovation.